N,N-dimethyl-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide

• IUPAC Name: N,N-dimethyl-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide
• InChI: InChI=1S/C7H11N3O/c1-6-4-7(9-11-6)8-5-10(2)3/h4-5H,1-3H3
• InChI Key: VTHSLCDEONMVBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N=CN(C)C
• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol

Description

N,N-dimethyl-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide, also known as MMDA, is an organic compound with a molecular formula of C6H10N2O2. It is a member of the oxazolone family of heterocyclic compounds and is an important intermediate in the synthesis of a variety of organic molecules. MMDA is used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in the laboratory for the characterization of other organic compounds.

Scientific Research Applications

Biological and Chemical Insights

• Organophosphate Compound Studies : Metrifonate, an organophosphate compound, has been used in insecticide applications and for treating schistosomiasis. It is unique for being transformed nonenzymatically into an active component, demonstrating the importance of chemical transformations in medicinal applications (Holmstedt, Nordgren, Sandoz, & Sundwall, 1978).

Pharmacological Applications

• Neuropharmacology : Studies on compounds like N,N-dimethyltryptamine (DMT) explore its potential roles in the central nervous system and as a neurotransmitter, indicating the broad interest in dimethyl compounds in neuropharmacology and their potential clinical uses (Carbonaro & Gatch, 2016).
• Toxicological Evaluations : The toxicological effects of various acetamide and formamide derivatives, including dimethyl derivatives, highlight the ongoing interest in understanding the biological consequences of exposure to these chemicals. This knowledge aids in the safe use of such compounds in industrial and medicinal applications (Kennedy, 2001).

Metabolomics and Drug Synthesis

• Methadone Metabolomics : The detailed study of methadone's metabolites and pharmacokinetic interactions exemplifies the complexity of drug metabolism and the significance of understanding all aspects of a drug's action, including those of its derivatives (Dinis-Oliveira, 2016).